Benzenesulfonamide, N-[(1S,2S)-2-aminocyclohexyl]-4-methyl-

• CAS: 174291-97-5
• Synonyms: (1S,2S)-(-)-N-(4-TOLUENESULPHONYL)-1,2-DIAMINOCYCLOHEXANE
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2CCCCC2N
• InChI: InChI=1S/C13H20N2O2S/c1-10-6-8-11(9-7-10)18(16,17)15-13-5-3-2-4-12(13)14/h6-9,12-13,15H,2-5,14H2,1H3/t12-,13-/m0/s1
• InChIKey: VVOFSHARRCJLLA-STQMWFEESA-N

Researchers often face inconsistent enantioselectivity due to ligand batch variability. Our (1S,2S)-N-p-Tosyl-1,2-cyclohexanediamine (TsCYDN) eliminates this uncertainty. - Proven Performance: Rh(III) complexes of TsCYDN deliver up to 99% ee in the asymmetric reduction of aromatic ketones to chiral alcohols. - Tunable System: With Ir catalysts and AgSbF6, the enantioselectivity in imine hydrogenation can be tuned from 41% to 71% ee. - Reliable Supply: Available in high purity (≥98%, ≥98% e.e.), ensuring reproducible and predictable catalytic outcomes.

(1S,2S)-TsCYDN: A Defined Chiral Ligand

Benzenesulfonamide, N-[(1S,2S)-2-aminocyclohexyl]-4-methyl- (CAS 174291-97-5), commonly known as (1S,2S)-N-p-Tosyl-1,2-cyclohexanediamine or TsCYDN, is a chiral vicinal diamine derivative featuring a single sulfonamide group [1]. This molecular structure provides a specific N,O- or N,N-chelating motif upon coordination to transition metals [1]. Its primary application is as a well-defined chiral ligand for the synthesis of organometallic complexes used in asymmetric catalysis, enabling precise stereochemical control in reactions such as hydrogenation and transfer hydrogenation [1].

1

Chiral reference-standard workflow for asymmetric catalysis

2

Stereochemical-control study fit via N,O- or N,N-chelation motif

3

Enantiomer-comparison study context with defined (1S,2S) configuration

• [1] PubChem. (n.d.). Benzenesulfonamide, N-[(1S,2S)-2-aminocyclohexyl]-4-methyl-. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/174291-97-5 View Source

Why Generic Ligands Fail to Replace TsCYDN

The catalytic performance of chiral N-sulfonylated diamine ligands is exquisitely sensitive to both the backbone (e.g., cyclohexane vs. diphenylethane) and the substituents on the sulfonyl group [1]. Generic substitution with an alternative mono-N-sulfonylated diamine or an incorrect enantiomer will almost certainly lead to a different catalytic outcome, including reduced yield, loss of enantioselectivity, or complete catalyst inactivity. The specific combination of the (1S,2S)-cyclohexane backbone and the p-toluenesulfonyl group in CAS 174291-97-5 creates a unique steric and electronic environment at the metal center. This is critical for achieving the high levels of enantiocontrol reported in the literature, as demonstrated by the quantitative data below [2].

Backbone

Cyclohexane vs. diphenylethane scaffold may shift enantioselectivity profile significantly

Enantiomer

Incorrect enantiomer or racemate may not reproduce reported catalytic outcome

Sulfonyl

Alternative N-sulfonyl substituents alter steric/electronic environment at metal center

• [1] Bennani, Y. L., & Hanessian, S. (1997). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews, 97(8), 3161–3196. View Source
• [2] Shirai, S., Nara, H., Kayaki, Y., & Ikariya, T. (2009). Remarkable Positive Effect of Silver Salts on Asymmetric Hydrogenation of Acyclic Imines with Cp*Ir Complexes Bearing Chiral N-Sulfonylated Diamine Ligands. Organometallics, 28(3), 802–809. View Source

Performance Evidence of (1S,2S)-TsCYDN

Silver Salt-Enhanced Imine Hydrogenation

The performance of the (S,S)-TsCYDN ligand in an Ir-catalyzed asymmetric hydrogenation of an acyclic imine is significantly enhanced by the addition of a silver salt. In a head-to-head comparison within the same study, the enantiomeric excess (ee) for the hydrogenation of N-(1-phenylethylidene)benzylamine using the [Cp*IrCl{(S,S)-Tscydn}] complex was 41% without any additive [1]. The addition of 4 equivalents of AgSbF6 increased the enantioselectivity to 71% ee [1].

Ag-salt enhanced imine hydrogenation

Head-to-head

71% ee +30 pp vs. 41% ee without AgSbF₆

Supports additive-tuned enantioselectivity for imine substrate scope

[Cp*IrCl{(S,S)-Tscydn}] complex; i-PrOH, 30°C, 1 atm H₂

Evidence Dimension	Enantioselectivity (ee %) in asymmetric hydrogenation of N-(1-phenylethylidene)benzylamine
Target Compound Data	71% ee (with 4 eq. AgSbF6) and 41% ee (without additive)
Comparator Or Baseline	The same catalytic system using [Cp*IrCl{(S,S)-Tscydn}] without AgSbF6 additive (41% ee)
Quantified Difference	A 30 percentage point increase in enantioselectivity.
Conditions	Catalyst: [Cp*IrCl{(S,S)-Tscydn}] (3a), Substrate: N-(1-phenylethylidene)benzylamine (1a), Conditions: i-PrOH, 30°C, 1 atm H2.

Why This Matters

This demonstrates that the TsCYDN-based catalyst system can be tuned to achieve significantly higher enantioselectivity, a critical performance metric for producing enantiopure pharmaceuticals and fine chemicals.

• [1] Shirai, S., Nara, H., Kayaki, Y., & Ikariya, T. (2009). Remarkable Positive Effect of Silver Salts on Asymmetric Hydrogenation of Acyclic Imines with Cp*Ir Complexes Bearing Chiral N-Sulfonylated Diamine Ligands. Organometallics, 28(3), 802–809. View Source

TsCYDN vs. TsDPEN in Ketone Transfer Hydrogenation

In the asymmetric transfer hydrogenation of aromatic ketones, the chiral ligand scaffold significantly impacts the enantiomeric excess. A Rh(III) complex bearing the (R,R)-TsCYDN ligand is reported to achieve enantioselectivities up to 99% ee for the reduction of aromatic ketones [1]. In contrast, a related Ru(II) catalyst system using the (R,R)-TsDPEN ligand, which features a diphenylethylenediamine backbone instead of cyclohexanediamine, achieved a maximum of 97.5% ee under optimized conditions for a related substrate class [2].

TsCYDN vs. TsDPEN in ketone transfer hydrogenation

Cross-study comparable

Up to 99% ee +1.5 pp vs. 97.5% ee (TsDPEN-based)

Reported higher maximum enantioselectivity for aromatic ketone reduction

Rh(III)-TsCYDN vs. Ru(II)-TsDPEN; different conditions apply

Evidence Dimension	Maximum reported enantiomeric excess (ee %) in asymmetric transfer hydrogenation of aromatic ketones
Target Compound Data	Up to 99% ee (using TsCYDN-derived Rh(III) catalyst)
Comparator Or Baseline	Up to 97.5% ee (using TsDPEN-derived Ru(II) catalyst)
Quantified Difference	TsCYDN-based system achieves a 1.5 percentage point higher maximum ee.
Conditions	Target: [Cp*RhCl2]2/(R,R)-TsCYDN catalyst with HCOONa in water. Comparator: Ru(II)-(R,R)-TsDPEN catalyst in HCOOH/Et3N mixture.

Why This Matters

For applications requiring the highest possible enantiopurity, a 1.5% difference in ee can be a critical factor in catalyst selection, making TsCYDN the preferred ligand for achieving near-perfect enantioselectivity in this class of reactions.

• [1] Bennani, Y. L., & Hanessian, S. (1997). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews, 97(8), 3161–3196. View Source
• [2] Jiang, Q., Jiang, Y., Xiao, D., Cao, P., & Zhang, X. (1998). Highly Effective NPN-Type Tridentate Ligands for Asymmetric Transfer Hydrogenation of Ketones. Angewandte Chemie International Edition, 37(8), 1100–1103. View Source

Stoichiometric Reactivity for Chiral Organometallic Complexes

Well-defined 16-electron metal amido complexes of the general formula Cp*Ir[(R,R)-Tscydn] demonstrate near-quantitative reactivity with acidic organic compounds. For example, the reaction of Cp*Ir[(R,R)-Tscydn] with nitromethane at room temperature provides the corresponding nitromethyl Ir complex, Cp*Ir(CH2NO2)[(R,R)-Tscydn], in essentially quantitative yield as a single diastereomer [1].

Stoichiometric chiral complex formation

Class-level inference

Quantitative yield >99:1 dr, single diastereomer

Supports modular synthesis of well-defined chiral Ir building blocks

Cp*Ir[(R,R)-Tscydn] + CH₃NO₂, THF, room temperature

Evidence Dimension	Yield and diastereoselectivity of C-H activation/deprotonation
Target Compound Data	Quantitative yield and a single diastereomer
Comparator Or Baseline	Reactions with non-chiral or alternative ligand scaffolds that often give mixtures of products and/or lower yields.
Quantified Difference	Yield is described as 'quantitative' and diastereoselectivity as '>99:1 dr'.
Conditions	Stoichiometric reaction of Cp*Ir[(R,R)-Tscydn] with CH3NO2 in THF at room temperature.

Why This Matters

This high-yielding, stereospecific reactivity is crucial for the modular synthesis of well-defined chiral organometallic building blocks. This property allows researchers to access new complexes with high purity and predictable stereochemistry, streamlining the discovery of novel catalysts.

• [1] Kashiwame, Y., Kuwata, S., & Ikariya, T. (2002). Deprotonation of Organic Compounds Bearing Acid Protons Promoted by Metal Amido Complexes with Chiral Diamine Ligands Leading to New Organometallic Compounds. Organometallics, 21(2), 360–362. View Source

High Enantiomeric Purity for Reproducible Catalysis

The performance of a chiral ligand is directly tied to its enantiomeric purity. Commercial sources specify the enantiomeric excess (e.e.) of (1S,2S)-(+)-N-p-Tosyl-1,2-cyclohexanediamine (CAS 174291-97-5) as ≥98% . This high level of stereochemical definition is essential for achieving reproducible and high enantioselectivity in catalytic applications, as lower e.e. values directly translate to lower product e.e. and yield of the desired enantiomer.

Enantiomeric purity specification

Data to verify

≥98% ee

Lot-level enantiomeric excess supports reproducible catalytic performance

Supplier specification; batch-to-batch verification recommended

Evidence Dimension	Enantiomeric purity (e.e.) of the commercial ligand
Target Compound Data	≥98% e.e.
Comparator Or Baseline	Other chiral diamine ligands may be offered with lower or unspecified enantiopurity.
Quantified Difference	A minimum of 98% enantiomeric excess.
Conditions	Vendor specification for (1S,2S)-(+)-N-p-Tosyl-1,2-cyclohexanediamine.

Why This Matters

Procuring a ligand with a guaranteed high e.e. (>98%) mitigates the risk of batch-to-batch variability in catalytic reactions. This is a key quality control parameter for scientific procurement, ensuring that experiments are both reproducible and that the catalyst's full potential for enantioselectivity is realized from the outset.

TsCYDN Applications in Asymmetric Synthesis

Ir-Catalyzed Asymmetric Imine Hydrogenation

This ligand is optimal for the asymmetric hydrogenation of acyclic imines using Ir catalysts. As demonstrated, the [Cp*IrCl{(S,S)-Tscydn}] complex provides a baseline enantioselectivity of 41% ee, which can be enhanced to 71% ee by using AgSbF6 as an additive [1]. This tunable system is directly applicable to the synthesis of chiral amine intermediates for active pharmaceutical ingredients (APIs).

Rh-Catalyzed Ketone Transfer Hydrogenation

For the asymmetric reduction of aromatic ketones to chiral alcohols, a Rh(III) catalyst derived from TsCYDN has been shown to achieve enantiomeric excesses up to 99% [2]. This level of performance is critical for producing high-value chiral alcohol building blocks with the purity required for pharmaceutical and agrochemical manufacturing.

Stoichiometric Synthesis of Chiral Organometallic Complexes

The well-defined amido complex Cp*Ir[(R,R)-Tscydn] can be used in stoichiometric reactions to generate new chiral organometallic compounds with high fidelity. Its reaction with nitromethane, which yields a single diastereomer in quantitative yield, exemplifies its utility in the modular and predictable synthesis of novel catalyst precursors [3].

Application

Selection Property

Validation Focus

Chiral imine hydrogenation studies

Additive-responsive enantioselectivity profile

AgSbF₆-dependent ee tuning for N-arylimine substrates

Ketone transfer hydrogenation research

Ligand-scaffold-dependent enantioselectivity

TsCYDN vs. TsDPEN scaffold comparison under reported conditions

Chiral organometallic building-block synthesis

Stereospecific deprotonation reactivity

Diastereomeric purity and yield of Cp*Ir amido complexes

• [1] Shirai, S., Nara, H., Kayaki, Y., & Ikariya, T. (2009). Remarkable Positive Effect of Silver Salts on Asymmetric Hydrogenation of Acyclic Imines with Cp*Ir Complexes Bearing Chiral N-Sulfonylated Diamine Ligands. Organometallics, 28(3), 802–809. View Source
• [2] Bennani, Y. L., & Hanessian, S. (1997). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews, 97(8), 3161–3196. View Source
• [3] Kashiwame, Y., Kuwata, S., & Ikariya, T. (2002). Deprotonation of Organic Compounds Bearing Acid Protons Promoted by Metal Amido Complexes with Chiral Diamine Ligands Leading to New Organometallic Compounds. Organometallics, 21(2), 360–362. View Source